![molecular formula C13H8N4O3 B5717949 2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine CAS No. 5799-85-9](/img/structure/B5717949.png)
2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine
Overview
Description
2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a heterocyclic organic compound that contains a pyridine ring and an oxadiazole ring. The compound is known to exhibit various biological activities, making it a promising candidate for use in different fields of research.
Mechanism of Action
The mechanism of action of 2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood. However, studies have shown that the compound exerts its biological activities by inhibiting specific enzymes and proteins involved in various cellular processes. For instance, the compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to exhibit various biochemical and physiological effects. The compound has been shown to possess anti-inflammatory, anti-cancer, and antibacterial activities. Additionally, the compound has been shown to exhibit antioxidant properties, making it a potential candidate for use in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using 2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is its ability to exhibit various biological activities. The compound is relatively easy to synthesize, making it readily available for use in different research studies. However, one of the limitations of using the compound is its potential toxicity, which may limit its use in certain research studies.
Future Directions
There are several future directions for the use of 2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine in scientific research. One of the significant directions is the development of new drugs based on the compound. The compound has shown potential in the treatment of various diseases, and further research may lead to the development of more potent and selective drugs. Additionally, the compound can be used as a probe for studying specific cellular processes and pathways, leading to a better understanding of various biological processes.
Synthesis Methods
The synthesis of 2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine can be achieved through several methods. One of the commonly used methods involves the reaction between 3-nitrobenzohydrazide and pyridine-2-carboxylic acid hydrazide in the presence of phosphorous oxychloride. The reaction results in the formation of the desired compound in good yields.
Scientific Research Applications
2-[5-(3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine has shown potential applications in various fields of scientific research. One of the significant applications is in the field of medicinal chemistry, where the compound can be used as a lead compound for the development of new drugs. The compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and bacterial infections.
properties
IUPAC Name |
5-(3-nitrophenyl)-3-pyridin-2-yl-1,2,4-oxadiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N4O3/c18-17(19)10-5-3-4-9(8-10)13-15-12(16-20-13)11-6-1-2-7-14-11/h1-8H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYKRPCBJFTUNFZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NOC(=N2)C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80357741 | |
Record name | 5-(3-nitrophenyl)-3-(2-pyridyl)-1,2,4-oxadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80357741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
6.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26658715 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
5-(3-Nitrophenyl)-3-(2-pyridyl)-1,2,4-oxadiazole | |
CAS RN |
5799-85-9 | |
Record name | 5-(3-nitrophenyl)-3-(2-pyridyl)-1,2,4-oxadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80357741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.